6-Ethyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride

• Molecular Formula: C10H16Cl2N2
• Molecular Weight: 235.15 g/mol
• IUPAC Name: 6-ethyl-7,8-dihydro-5H-1,6-naphthyridine;dihydrochloride
• InChI: InChI=1S/C10H14N2.2ClH/c1-2-12-7-5-10-9(8-12)4-3-6-11-10;;/h3-4,6H,2,5,7-8H2,1H3;2*1H
• InChI Key: CPIKNFWTYZIOGP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)C=CC=N2.Cl.Cl

Description

6-Ethyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride is a nitrogen-containing heterocyclic compound. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and applications in medicinal chemistry . The structure of this compound consists of a fused-ring system derived from the fusion of two pyridine rings through adjacent carbon atoms, with an ethyl group attached to the sixth position .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Ethyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride involves several key steps. One notable method includes the Heck-type vinylation of chloropyridine using ethylene gas, followed by the formation of dihydronaphthyridine from 2-vinyl-3-acylpyridine mediated by ammonia . The final step involves a ruthenium-catalyzed enantioselective transfer hydrogenation .

Industrial Production Methods

Industrial production of this compound can be scaled up by optimizing the reaction conditions to ensure high yield and purity. The process involves the use of continuous flow reactors for the Heck-type vinylation and enantioselective transfer hydrogenation, which allows for better control over reaction parameters and efficient production .

Chemical Reactions Analysis

Types of Reactions

6-Ethyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding naphthyridine derivatives.

Reduction: Reduction reactions can convert it into different hydrogenated forms.

Substitution: It can undergo nucleophilic substitution reactions with alkyl halides to form N-alkyl substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Alkyl halides and bases such as sodium hydride (NaH) are commonly used.

Major Products

The major products formed from these reactions include various substituted naphthyridine derivatives, which exhibit different biological activities and properties .

Scientific Research Applications

6-Ethyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits significant biological activities, including anticancer, anti-HIV, and antimicrobial properties.

Medicine: It is investigated for its potential therapeutic applications in treating various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-Ethyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride involves its interaction with specific molecular targets and pathways. For example, certain derivatives of this compound target the allosteric lens-epithelium-derived-growth-factor-p75 (LEDGF/p75)-binding site on HIV-1 integrase, inhibiting the integration of viral DNA into the host genome . This mechanism is crucial for its antiviral activity.

Comparison with Similar Compounds

Similar Compounds

• 5,6,7,8-Tetrahydro-1,5-naphthyridine
• 5,6,7,8-Tetrahydro-1,7-naphthyridine
• 1,8-Naphthyridine

Uniqueness

6-Ethyl-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride is unique due to its specific substitution pattern and the presence of the ethyl group at the sixth position. This structural feature contributes to its distinct biological activities and makes it a valuable compound for various applications .